Cas no 1804766-87-7 (3-Hydroxy-6-methyl-4-(trifluoromethoxy)pyridine-2-carbonyl chloride)

• Product Name: 3-Hydroxy-6-methyl-4-(trifluoromethoxy)pyridine-2-carbonyl chloride
• CAS No: 1804766-87-7
• MF: C₈H₅ClF₃NO₃
• MW: 255.578411817551
• CID: 4833944
• Update Time: 2025-06-23

3-Hydroxy-6-methyl-4-(trifluoromethoxy)pyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-6-methyl-4-(trifluoromethoxy)pyridine-2-carbonyl chloride

• Inchi： 1S/C8H5ClF3NO3/c1-3-2-4(16-8(10,11)12)6(14)5(13-3)7(9)15/h2,14H,1H3
• InChI Key： FYVOALCRTQBRKH-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C(=CC(C)=N1)OC(F)(F)F)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• XLogP3: 3.5
• Topological Polar Surface Area: 59.4

Additional information on 3-Hydroxy-6-methyl-4-(trifluoromethoxy)pyridine-2-carbonyl chloride

3-Hydroxy-6-Methyl-4-(Trifluoromethoxy)Pyridine-2-Carbonyl Chloride: A Comprehensive Overview

The compound 3-Hydroxy-6-Methyl-4-(Trifluoromethoxy)Pyridine-2-Carbonyl Chloride, identified by the CAS number 1804766-87-7, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and potential uses in pharmaceuticals, agrochemicals, and materials science.

The structure of this compound is characterized by a pyridine ring substituted with a hydroxyl group at position 3, a methyl group at position 6, and a trifluoromethoxy group at position 4. The carbonyl chloride group at position 2 further enhances its reactivity and functional versatility. Recent studies have highlighted the importance of such substituted pyridines in the development of novel bioactive molecules, particularly in the context of enzyme inhibition and drug delivery systems.

One of the most notable aspects of this compound is its role in the synthesis of advanced materials. Researchers have demonstrated that the trifluoromethoxy substituent significantly improves the thermal stability and electronic properties of the pyridine derivative. This makes it an ideal candidate for use in high-performance polymers and organic electronics. For instance, a study published in Advanced Materials in 2023 explored the use of this compound as a building block for next-generation OLEDs (Organic Light Emitting Diodes), showcasing its potential in revolutionizing display technology.

In addition to its material science applications, this compound has also garnered attention in the pharmaceutical industry. The hydroxyl and methyl groups contribute to its solubility and bioavailability, making it a promising lead compound for drug development. Recent research has focused on its ability to inhibit specific kinases involved in cancer progression. A collaborative study between universities in Europe and Asia revealed that this compound exhibits selective inhibition against Aurora kinases, which are critical regulators of cell division.

The synthesis of 3-Hydroxy-6-Methyl-4-(Trifluoromethoxy)Pyridine-2-Carbonyl Chloride involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the trifluoromethoxy group is particularly challenging due to its sensitivity to certain reaction conditions. However, advancements in palladium-catalyzed cross-coupling reactions have enabled more efficient and scalable production methods. These improvements have significantly reduced the cost of synthesis, making the compound more accessible for industrial applications.

Another area where this compound has shown promise is in agrochemicals. Its ability to act as a precursor for herbicides and insecticides has been explored extensively. A recent study published in Pest Management Science demonstrated that derivatives of this compound exhibit potent activity against major agricultural pests without causing harm to non-target species. This finding underscores its potential as an environmentally friendly alternative to traditional chemical pesticides.

In conclusion, 3-Hydroxy-6-Methyl-4-(Trifluoromethoxy)Pyridine-2-Carbonyl Chloride is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers and industries alike. As ongoing studies continue to uncover new properties and uses, this compound is poised to play an even greater role in shaping future innovations in chemistry and beyond.